3-butoxy-N-(2-ethylphenyl)benzamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 3-butoxy-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C19H23NO2/c1-3-5-13-22-17-11-8-10-16(14-17)19(21)20-18-12-7-6-9-15(18)4-2/h6-12,14H,3-5,13H2,1-2H3,(H,20,21)
• InChI Key: ZYGLIEQIHOCIFS-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2CC

Description

3-butoxy-N-(2-ethylphenyl)benzamide (BEPB) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a member of the benzamide family, which is known for its diverse biological activities. BEPB has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 3-butoxy-N-(2-ethylphenyl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors that are involved in various biological processes. For example, 3-butoxy-N-(2-ethylphenyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
3-butoxy-N-(2-ethylphenyl)benzamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the reduction of inflammation, and the modulation of pain perception. It has also been shown to have antioxidant properties by reducing the levels of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

One of the advantages of 3-butoxy-N-(2-ethylphenyl)benzamide is its diverse biological activities, which make it a useful tool for investigating various biological processes. Additionally, it has low toxicity and is relatively easy to synthesize. However, one of the limitations of 3-butoxy-N-(2-ethylphenyl)benzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving 3-butoxy-N-(2-ethylphenyl)benzamide. For example, it could be used to investigate the role of COX-2 in various biological processes, as well as the potential use of 3-butoxy-N-(2-ethylphenyl)benzamide as a therapeutic agent for cancer and inflammation. Additionally, further studies could be conducted to investigate the mechanism of action of 3-butoxy-N-(2-ethylphenyl)benzamide and its potential interactions with other biological molecules.

Synthesis Methods

3-butoxy-N-(2-ethylphenyl)benzamide can be synthesized using various methods, including the reaction of 2-ethylphenylamine with 3-butoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography. Other methods include the reaction of 2-ethylphenylamine with 3-butoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

3-butoxy-N-(2-ethylphenyl)benzamide has been used in various scientific research applications, including the study of cancer, inflammation, and pain. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. Additionally, 3-butoxy-N-(2-ethylphenyl)benzamide has been found to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines. It has also been shown to have analgesic properties by modulating pain perception.